Cas no 64181-46-0 (Benzamide, N-butyl-2-fluoro-)

• Product Name: Benzamide, N-butyl-2-fluoro-
• CAS No: 64181-46-0
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 1671695
• PubChem ID: 3113482
• Update Time: 2025-04-21

Benzamide, N-butyl-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-butyl-2-fluoro-
• N-butyl-2-fluoro-benzamide
• N-butyl-2-fluorobenzamide
• IJILQXVYUMVRIH-UHFFFAOYSA-N
• AKOS000672916
• Benzamide, 2-fluoro-N-butyl-
• 64181-46-0

• MDL： MFCD01214090
• Inchi： 1S/C11H14FNO/c1-2-3-8-13-11(14)9-6-4-5-7-10(9)12/h4-7H,2-3,8H2,1H3,(H,13,14)
• InChI Key： IJILQXVYUMVRIH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(NCCCC)=O

Computed Properties

• Exact Mass: 195.10602
• Monoisotopic Mass: 195.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• PSA: 29.1